Cas no 1361544-54-8 (3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361544-54-8
• MF: C₁₃H₇Cl₃N₂O₄
• MW: 361.564680337906
• CID: 4965885
• Update Time: 2025-10-28

3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl3N2O4/c14-8-1-6(2-9(15)13(8)16)7-3-11(18(21)22)10(17-5-7)4-12(19)20/h1-3,5H,4H2,(H,19,20)
• InChI Key： WWQONCQFLJVJSI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CN=C(CC(=O)O)C(=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 359.947140 g/mol
• Monoisotopic Mass: 359.947140 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96
• Molecular Weight: 361.6

Additional information on 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Research Briefing on 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361544-54-8)

In recent years, the compound 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361544-54-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its nitro and trichlorophenyl substituents, exhibits notable chemical reactivity, making it a promising candidate for further exploration. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules with potential pharmacological activities. The presence of the nitro group, in particular, suggests possible applications in the development of antimicrobial or anti-inflammatory agents, given the known bioactivity of nitroaromatic compounds.

One of the key advancements in the study of 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid is its optimized synthesis route. Researchers have developed a more efficient and scalable method for its production, which involves multi-step organic reactions, including palladium-catalyzed cross-coupling and nitration. This improved synthesis not only enhances yield but also reduces the environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymatic targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory processes. While the exact mechanism of action remains under investigation, these findings suggest potential applications in the treatment of inflammatory diseases. Further studies are needed to elucidate its pharmacokinetics and toxicological profile.

Another area of interest is the compound's potential role in cancer research. Recent investigations have explored its ability to interact with DNA and inhibit the proliferation of certain cancer cell lines. Although these results are preliminary, they open new avenues for the development of novel chemotherapeutic agents. Researchers are particularly interested in modifying the compound's structure to enhance its selectivity and reduce off-target effects.

In conclusion, 3-Nitro-5-(3,4,5-trichlorophenyl)pyridine-2-acetic acid represents a promising scaffold in medicinal chemistry, with potential applications in anti-inflammatory and anticancer drug development. Continued research is essential to fully understand its biological mechanisms and optimize its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.